Cas no 71412-24-3 (1-Piperidineethanol,4,4'-[1-(4-piperidinyl)-1,3-propanediyl]bis- (9CI))

• Product Name: 1-Piperidineethanol,4,4'-[1-(4-piperidinyl)-1,3-propanediyl]bis- (9CI)
• CAS No: 71412-24-3
• MF: C₂₂H₄₃N₃O₂
• MW: 381.595726251602
• CID: 571864
• PubChem ID: 44151257
• Update Time: 2025-04-19

1-Piperidineethanol,4,4'-[1-(4-piperidinyl)-1,3-propanediyl]bis- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Piperidineethanol,4,4'-[1-(4-piperidinyl)-1,3-propanediyl]bis- (9CI)
• 2-[4-[3-[1-(2-hydroxyethyl)piperidin-4-yl]-3-piperidin-4-ylpropyl]piperidin-1-yl]ethanol
• 4,4'-[1-(4-piperidyl)propane-1,3-diyl]bis(piperidine-1-ethanol)
• 2-[4-[3-[1-(2-hydroxyethyl)-4-piperidyl]-3-(4-piperidyl)propyl]-1-piperidyl]ethanol
• 4,4'-(1-(4-Piperidyl)propane-1,3-diyl)bis(piperidine-1-ethanol)
• 2,2'-{[1-(Piperidin-4-yl)propane-1,3-diyl]di(piperidine-4,1-diyl)}di(ethan-1-ol)
• NS00062080
• EINECS 275-430-7
• DTXSID10991773
• 71412-24-3

• Inchi： 1S/C22H43N3O2/c26-17-15-24-11-5-19(6-12-24)1-2-22(20-3-9-23-10-4-20)21-7-13-25(14-8-21)16-18-27/h19-23,26-27H,1-18H2
• InChI Key： GUHDBMMUZOUAPA-UHFFFAOYSA-N
• SMILES： OCCN1CCC(CC1)C(CCC1CCN(CCO)CC1)C1CCNCC1

Computed Properties

• Exact Mass: 381.33579
• Monoisotopic Mass: 381.336
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 59A^2

Experimental Properties

• Density: 1.035
• Boiling Point: 537.3°C at 760 mmHg
• Flash Point: 278.7°C
• Refractive Index: 1.515
• PSA: 58.97